Cas no 1213977-40-2 (Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-)

Technical Introduction: (αS)-3-Chloro-2-fluoro-α-(trifluoromethyl)benzenemethanamine is a chiral amine derivative featuring a trifluoromethyl group and halogen substituents on the aromatic ring. The stereospecific (αS) configuration ensures precise enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of chloro, fluoro, and trifluoromethyl groups enhances its reactivity and potential as a building block in medicinal chemistry, particularly for designing bioactive molecules with improved metabolic stability and lipophilicity. This compound’s structural complexity and functional group diversity make it suitable for advanced research in organofluorine chemistry and drug discovery. Handling requires standard precautions for halogenated and fluorinated compounds.
Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- structure
1213977-40-2 structure
Product Name:Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-
CAS No:1213977-40-2
MF:C8H6ClF4N
MW:227.58655500412
CID:6201502
Update Time:2025-10-17

Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-
    • (S)-1-(3-Chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-amine
    • Inchi: 1S/C8H6ClF4N/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
    • InChI Key: FZLMOZGFLLCWDK-ZETCQYMHSA-N
    • SMILES: C1([C@@H](C(F)(F)F)N)=CC=CC(Cl)=C1F

Experimental Properties

  • Density: 1.429±0.06 g/cm3(Predicted)
  • Boiling Point: 226.6±40.0 °C(Predicted)
  • pka: 5.44±0.10(Predicted)

Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D557765-1g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
1g
$445 2024-05-25
eNovation Chemicals LLC
D557765-5g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
5g
$1430 2024-05-25
eNovation Chemicals LLC
D557765-25g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
25g
$5575 2024-05-25
eNovation Chemicals LLC
D557765-5g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
5g
$1430 2025-02-27
eNovation Chemicals LLC
D557765-25g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
25g
$5575 2025-02-27
eNovation Chemicals LLC
D557765-1g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
1g
$445 2025-02-27
eNovation Chemicals LLC
D557765-5g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
5g
$1430 2025-02-26
eNovation Chemicals LLC
D557765-1g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
1g
$445 2025-02-26
eNovation Chemicals LLC
D557765-25g
Benzenemethanamine, 3-chloro-2-fluoro-a-(trifluoromethyl)-, (aS)-
1213977-40-2 96%
25g
$5575 2025-02-26

Additional information on Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)-

Comprehensive Analysis of Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- (CAS No. 1213977-40-2)

The compound Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- (CAS No. 1213977-40-2) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl group and halogen substitutions, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing innovative drug candidates and sustainable agrochemicals.

One of the key reasons for the growing attention on CAS No. 1213977-40-2 is its relevance to precision medicine and targeted therapies. The (αS)-configuration of this compound ensures high enantiomeric purity, which is critical for achieving desired pharmacological effects. Recent studies highlight its utility in modulating specific biological pathways, making it a promising candidate for treating metabolic disorders and neurological conditions. This aligns with the current trend of personalized healthcare, where tailored molecular solutions are in high demand.

From a synthetic chemistry perspective, 3-chloro-2-fluoro-α-(trifluoromethyl)-benzenemethanamine offers versatility in catalysis and asymmetric synthesis. The presence of both chloro and fluoro substituents enhances its reactivity, enabling efficient cross-coupling reactions. Moreover, the trifluoromethyl group contributes to improved metabolic stability in derived compounds—a property highly sought after in modern drug design. These attributes address common search queries like "chiral amine applications" and "fluorinated building blocks in drug discovery," reflecting its practical importance.

Environmental sustainability is another hotspot tied to this compound. The agrochemical industry is exploring halogenated amines like Benzenemethanamine, 3-chloro-2-fluoro-α-(trifluoromethyl)-, (αS)- for developing low-residue pesticides. Its structural motifs align with the shift toward green chemistry, reducing ecological footprints while maintaining efficacy. This resonates with frequently searched terms such as "eco-friendly agrochemical intermediates" and "sustainable fluorochemicals," underscoring its dual industrial and environmental value.

In analytical chemistry, CAS No. 1213977-40-2 poses interesting challenges and opportunities. Advanced techniques like HPLC and chiral chromatography are essential for characterizing its purity and stereochemistry. Researchers often inquire about "methods for chiral amine separation" or "analytical protocols for fluorinated compounds," highlighting the need for robust quality control in its applications. These aspects are critical for ensuring reproducibility in both academic and industrial settings.

Looking ahead, the demand for enantiomerically pure intermediates such as (αS)-3-chloro-2-fluoro-α-(trifluoromethyl)-benzenemethanamine is expected to rise. Innovations in continuous flow chemistry and biocatalysis could further streamline its production, addressing scalability concerns. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical solutions.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.